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Compound of Interest

Compound Name: 2-(Chloromethyl)benzaldehyde

CAS No.: 108683-62-1

Cat. No.: B1601534

Get Quote

Navigating the complexities of chemical waste management is paramount to ensuring

laboratory safety and environmental stewardship. This guide provides an in-depth, procedural

framework for the proper disposal of 2-(Chloromethyl)benzaldehyde (CAS No. 108683-62-1),

a halogenated aromatic aldehyde. As a reactive compound, its handling and disposal require a

meticulous approach grounded in a thorough understanding of its chemical properties and

associated hazards. This document is intended for researchers, scientists, and drug

development professionals who handle this or structurally similar reagents.

The procedural choices outlined herein are based on a synthesis of regulatory guidelines and

established laboratory safety protocols for halogenated organic compounds. The primary

directive is to manage this chemical waste in a manner that neutralizes its potential hazards

and complies with all local and national regulations.

Hazard Assessment and Chemical Profile
Understanding the intrinsic hazards of 2-(Chloromethyl)benzaldehyde is the foundation of its

safe management. While a specific, comprehensive Safety Data Sheet (SDS) for the 2-isomer
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is not readily available, data from the closely related 4-(Chloromethyl)benzaldehyde and 2-

chlorobenzaldehyde provide a strong basis for risk assessment.[1][2]

Core Hazards:

Corrosivity and Irritation: Like its isomers, 2-(Chloromethyl)benzaldehyde is expected to be

a strong irritant and potentially corrosive. It can cause severe skin irritation, serious eye

damage, and irritation to the respiratory tract.[1] The aldehyde functional group can react

with biological macromolecules, while the chloromethyl group is a known alkylating agent,

contributing to its irritant properties.

Toxicity: The compound is classified as harmful if swallowed.[1][2] Inhalation of dust or

vapors should be minimized.

Reactivity: This compound is sensitive to moisture and air and may be unstable on exposure

to light.[1][3] It is incompatible with strong oxidizing agents, strong bases, and strong

reducing agents.[3][4] Contact with these materials can lead to exothermic reactions.

Environmental Hazard: Halogenated organic compounds can be persistent in the

environment and may be toxic to aquatic life. Therefore, discharge into drains or the

environment is strictly prohibited.[2]

Combustion Products: Upon combustion, 2-(Chloromethyl)benzaldehyde will release toxic

and corrosive gases, including carbon oxides (CO, CO2), hydrogen chloride, and potentially

phosgene.[3]
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Property
Expected Value /
Classification

Source(s)

Chemical Formula C₈H₇ClO

Physical Form White Solid

GHS Hazard Statements

H302 (Harmful if swallowed),

H314/H315 (Causes severe

skin burns/irritation), H318

(Causes serious eye damage),

H335 (May cause respiratory

irritation)

[1][2]

Incompatibilities

Strong oxidizing agents, strong

bases, strong reducing agents,

water/moisture.[3][4]

[3][4]

Storage Conditions

Store in a cool, dry, well-

ventilated, and dark area

under an inert atmosphere

(e.g., nitrogen). Keep container

tightly closed. Recommended

storage in a freezer.[1][3]

[1][3]

Primary Disposal Method
Incineration at a licensed

hazardous waste facility.[1][3]
[1][3]

EPA Waste Category

Halogenated Organic Waste.

Likely classified under F-listed

wastes (if a spent solvent) or

as a D-coded characteristic

waste if it meets ignitability,

corrosivity, reactivity, or toxicity

criteria.[5][6][7]

[5][6]

Immediate Safety & Personal Protective Equipment
(PPE)
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Before handling or disposing of 2-(Chloromethyl)benzaldehyde, a stringent PPE protocol

must be in effect. The causality is clear: to prevent all routes of exposure—dermal, ocular, and

respiratory.

Mandatory PPE:

Hand Protection: Wear nitrile or other chemically resistant gloves. Always inspect gloves

before use and use proper removal technique to avoid skin contact.[2]

Eye Protection: Chemical safety goggles are mandatory. For tasks with a higher splash risk,

a face shield should be used in addition to goggles.[1][2]

Skin and Body Protection: A lab coat must be worn. For larger quantities or significant spill

risk, a chemically resistant apron or suit is recommended.[1]

Respiratory Protection: All handling of the solid or its solutions should be performed in a

certified chemical fume hood to prevent inhalation of dust or vapors.[1][2]

Step-by-Step Disposal Procedures
Disposal must be approached systematically, differentiating between minor spills, contaminated

materials, and bulk chemical waste. The guiding principle is containment and segregation.

Small Spills (In a Chemical Fume Hood)
Restrict Access: Ensure the spill is contained within the fume hood. Keep unnecessary

personnel away.

Don PPE: Wear the full PPE ensemble described in Section 2.

Absorb: Cover the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or dry earth.[3] Do not use combustible materials like paper towels as the

primary absorbent.

Collect: Carefully sweep or scoop the absorbed material into a designated, properly labeled

hazardous waste container.[1][2] Use non-sparking tools.
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Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (e.g.,

ethanol or acetone), followed by a thorough wash with soap and water. All cleaning materials

must be disposed of as hazardous waste.

Package Waste: Seal the container of spill residue and contaminated materials. Label it

clearly as "Halogenated Organic Waste" and include the chemical name.

Disposal of Contaminated Labware and Debris
Rinsing: Disposable labware (e.g., pipette tips, weighing boats) should not be rinsed. Place

them directly into a designated solid hazardous waste container. For non-disposable

glassware, rinse with a minimal amount of an appropriate organic solvent (e.g., acetone).

This rinse solvent must be collected as halogenated organic liquid waste.

Segregation: All contaminated items (gloves, absorbent pads, etc.) must be collected as

solid hazardous waste. Do not mix with general laboratory trash.

Disposal of Bulk/Unused 2-(Chloromethyl)benzaldehyde
Do Not Attempt Neutralization: Chemical neutralization in the lab is not a recommended

disposal method due to the potential for uncontrolled reactions.

Containerize: Ensure the original container is securely sealed and properly labeled. If

repackaging is necessary, use a new, compatible container.

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "2-
(Chloromethyl)benzaldehyde," and the associated hazard pictograms (e.g., corrosive,

irritant).

Segregate: Store the waste container in a designated satellite accumulation area,

segregated from incompatible materials, particularly bases and oxidizing agents.[8] It must

be stored within a secondary containment bin.

Professional Disposal: Arrange for pickup by your institution's Environmental Health & Safety

(EHS) department or a licensed hazardous waste disposal contractor.[2] The ultimate

disposal method will be high-temperature incineration at a permitted facility, which is
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equipped to handle halogenated organic compounds and scrub the resulting acidic gases.[1]

[3][9]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1][2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Workflow Visualization
The following diagram outlines the decision-making process for handling and disposing of 2-
(Chloromethyl)benzaldehyde waste streams in a laboratory setting.
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Workflow for 2-(Chloromethyl)benzaldehyde Waste Management

Waste Generation Point
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Final Disposal Pathway
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Caption: Decision tree for the safe handling and disposal of 2-(Chloromethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. synquestlabs.com [synquestlabs.com]

2. angenechemical.com [angenechemical.com]

3. sds.chemtel.net [sds.chemtel.net]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.oxfordlabchem.com/msds/2-CHLOROBENZALDEHYDE_98_02451.pdf
https://www.angene.com/MSDS/73291-09-5.pdf
https://mbb.ethz.ch/content/dam/ethz/d-biol/mbb/documents/safety/Laboratory_Safety_Guidelines.pdf
https://www.safety.rochester.edu/ih/chemsafety/waste/halogenated.html
https://nepis.epa.gov/Exe/ZyPDF.cgi/2000T41O.PDF?Dockey=2000T41O.PDF
https://www.bucknell.edu/sites/default/files/ehs/hazardous_waste_segregation.pdf
https://www.epa.gov/hw/hazardous-waste-listings
https://ehs.yale.edu/sites/default/files/files/management-hazardous-waste.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b1601534?utm_src=pdf-custom-synthesis#bc-rfq
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2700%2F2715-5-06.pdf
https://www.angenechemical.com/sds/73291-09-5.pdf
https://sds.chemtel.net/webclients/safariland/raw_materials/2-chlorobenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601534?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. fishersci.com [fishersci.com]

5. bucknell.edu [bucknell.edu]

6. epa.gov [epa.gov]

7. epa.gov [epa.gov]

8. ehs.yale.edu [ehs.yale.edu]

9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 2-
(Chloromethyl)benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601534/docs#a-comprehensive-guide-to-the-safe-
disposal-of-2-chloromethyl-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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